{3-[(Cyclohexyloxy)methyl]phenyl}methanamine

• IUPAC Name: [3-(cyclohexyloxymethyl)phenyl]methanamine
• InChI: InChI=1S/C14H21NO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h4-6,9,14H,1-3,7-8,10-11,15H2
• InChI Key: ZWAWMABHDFAJPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OCC2=CC=CC(=C2)CN
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

{3-[(Cyclohexyloxy)methyl]phenyl}methanamine is a chemical compound with the CAS number 954586-60-8. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of {3-[(Cyclohexyloxy)methyl]phenyl}methanamine is represented by the InChI code: 1S/C14H21NO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h4-6,9,14H,1-3,7-8,10-11,15H2. This indicates that the compound has a molecular weight of 219.33.

Physical And Chemical Properties Analysis

{3-[(Cyclohexyloxy)methyl]phenyl}methanamine is a liquid at room temperature. It has a molecular weight of 219.33. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.

Scientific Research Applications

Photocytotoxic Properties

Iron(III) complexes with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine derivatives exhibit significant photocytotoxicity. These complexes interact with DNA and induce apoptosis in cancer cells, generating reactive oxygen species upon exposure to red light, making them potential candidates for photodynamic therapy in cancer treatment (Basu et al., 2014).

Synthesis and Analytical Characterizations

The synthesis and characterization of N-alkyl-arylcyclohexylamines, including 3-MeO-PCP, 3-MeO-PCE, and 3-MeO-PCPr, provide insights into the structural properties of these compounds. These characterizations are essential for understanding their potential as psychoactive substances and their interactions with biological systems (Wallach et al., 2016).

Catalytic Applications

1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives are used to synthesize unsymmetrical NCN′ pincer palladacycles. These palladacycles show good activity and selectivity in catalytic applications, demonstrating the potential of these compounds in various chemical processes (Roffe et al., 2016).

Anticancer Activity

New palladium (Pd)II and platinum (Pt)II complexes with Schiff base ligands, including R-(phenyl)methanamine, have demonstrated strong DNA-binding affinity and significant anticancer activity against various human cancer cell lines. These findings suggest potential therapeutic applications for these complexes in cancer treatment (Mbugua et al., 2020).

Antimicrobial Evaluation

Compounds synthesized from 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine have been evaluated for their antibacterial and antifungal activities. These studies contribute to the development of new antimicrobial agents (Visagaperumal et al., 2010).

Safety and Hazards

The safety information available indicates that {3-[(Cyclohexyloxy)methyl]phenyl}methanamine may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.